N-dimethoxyphosphanyl-N-ethylethanamine
Overview
Description
N-dimethoxyphosphanyl-N-ethylethanamine, also known as DMAP or DMPEA, is a chemical compound that belongs to the class of phosphoramides. It is a colorless liquid that is used in various scientific research applications.
Mechanism of Action
N-dimethoxyphosphanyl-N-ethylethanamine acts as a nucleophilic catalyst in various chemical reactions. It can form a complex with the substrate, which activates it towards nucleophilic attack. N-dimethoxyphosphanyl-N-ethylethanamine can also act as a base, facilitating the deprotonation of the substrate.
Biochemical and physiological effects:
N-dimethoxyphosphanyl-N-ethylethanamine has no known biochemical or physiological effects on living organisms. It is not used as a drug or medication and has no known therapeutic properties.
Advantages and Limitations for Lab Experiments
N-dimethoxyphosphanyl-N-ethylethanamine is a highly effective catalyst for various chemical reactions. It is relatively cheap and easy to synthesize, making it a popular choice for many researchers. However, N-dimethoxyphosphanyl-N-ethylethanamine is highly reactive and can be hazardous if not handled properly. It should be stored and handled in a well-ventilated area, away from sources of heat and flame.
Future Directions
There are several future directions for the use of N-dimethoxyphosphanyl-N-ethylethanamine in scientific research. One area of interest is the development of new catalytic reactions using N-dimethoxyphosphanyl-N-ethylethanamine as a catalyst. Another area of interest is the use of N-dimethoxyphosphanyl-N-ethylethanamine in the synthesis of complex organic molecules, such as natural products and pharmaceuticals. Additionally, the use of N-dimethoxyphosphanyl-N-ethylethanamine in the development of new materials, such as polymers and nanoparticles, is an area of active research.
Synthesis Methods
N-dimethoxyphosphanyl-N-ethylethanamine can be synthesized by reacting ethylamine with phosphorus oxychloride in the presence of dimethoxyethane. The reaction results in the formation of N-dimethoxyphosphanyl-N-ethylethanamine as a colorless liquid. The purity of the compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
N-dimethoxyphosphanyl-N-ethylethanamine is widely used in scientific research as a catalyst for various chemical reactions. It is particularly useful in the synthesis of esters, amides, and peptides. N-dimethoxyphosphanyl-N-ethylethanamine can also be used as a reagent for the conversion of carboxylic acids to their corresponding acid chlorides.
properties
IUPAC Name |
N-dimethoxyphosphanyl-N-ethylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H16NO2P/c1-5-7(6-2)10(8-3)9-4/h5-6H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMOHGAUQWRFWEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)P(OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16NO2P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30391115 |
Source
|
| Record name | Dimethyl N,N-diethylphosphoramidoite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30391115 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-dimethoxyphosphanyl-N-ethylethanamine | |
CAS RN |
20621-25-4 |
Source
|
| Record name | Dimethyl N,N-diethylphosphoramidoite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30391115 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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